Cas no 876505-26-9 (1-(Pyrrolidin-3-yl)ethanone)
1-(Pyrrolidin-3-yl)ethanone structure
Product Name:1-(Pyrrolidin-3-yl)ethanone
CAS No:876505-26-9
MF:C6H11NO
MW:113.157641649246
MDL:MFCD11845471
CID:2131827
PubChem ID:19608940
Update Time:2025-07-31
1-(Pyrrolidin-3-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidin-3-yl-ethanone hydrochloride
- 1-(Pyrrolidin-3-yl)ethanone
- 1-(Pyrrolidin-3-yl)ethanone hydrochloride
- Ethanone, 1-(3-pyrrolidinyl)-
- 3-Acetyl-pyrrolidine
- 1-(3-Pyrrolidinyl)ethanone
- SB39279
- 876505-26-9
- EN300-795567
- 1-pyrrolidin-3-ylethanone
- Pyrrolidin-3-yl-ethanone
- BS-29822
- 1-(pyrrolidin-3-yl)ethan-1-one
- SCHEMBL6590965
- AKOS006375661
- CS-0207520
-
- MDL： MFCD11845471
- Inchi： 1S/C6H11NO/c1-5(8)6-2-3-7-4-6/h6-7H,2-4H2,1H3
- InChI Key： AIYWRXHLMWJMJO-UHFFFAOYSA-N
- SMILES： O=C(C)C1CNCC1
Computed Properties
- Exact Mass: 113.084063974g/mol
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Color/Form: NA
- Density: 1.0±0.1 g/cm3
- Boiling Point: 178.8±33.0 °C at 760 mmHg
1-(Pyrrolidin-3-yl)ethanone Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
1-(Pyrrolidin-3-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124144-1g |
1-(pyrrolidin-3-yl)ethan-1-one |
876505-26-9 | 95% | 1g |
$354 | 2021-08-05 | |
| Alichem | A109004870-1g |
1-(Pyrrolidin-3-yl)ethanone |
876505-26-9 | 95% | 1g |
$336.60 | 2023-08-31 | |
| TRC | P225870-10mg |
1-(Pyrrolidin-3-yl)ethanone |
876505-26-9 | 10mg |
$ 105.00 | 2022-06-03 | ||
| TRC | P225870-25mg |
1-(Pyrrolidin-3-yl)ethanone |
876505-26-9 | 25mg |
$ 210.00 | 2022-06-03 | ||
| TRC | P225870-50mg |
1-(Pyrrolidin-3-yl)ethanone |
876505-26-9 | 50mg |
$ 330.00 | 2022-06-03 | ||
| Apollo Scientific | OR921754-250mg |
Pyrrolidin-3-yl-ethanone hydrochloride |
876505-26-9 | 96% | 250mg |
£200.00 | 2024-07-20 | |
| Apollo Scientific | OR921754-1g |
Pyrrolidin-3-yl-ethanone hydrochloride |
876505-26-9 | 96% | 1g |
£495.00 | 2024-07-20 | |
| Chemenu | CM124144-1g |
1-(pyrrolidin-3-yl)ethan-1-one |
876505-26-9 | 95%+ | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1005933-100mg |
3-Acetyl-pyrrolidine |
876505-26-9 | 95% | 100mg |
$170 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005933-250mg |
3-Acetyl-pyrrolidine |
876505-26-9 | 95% | 250mg |
$215 | 2024-07-28 |
1-(Pyrrolidin-3-yl)ethanone Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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